Cas no 5554-24-5 (3-methoxyphenyl benzoate)
3-methoxyphenyl benzoate structure
Product Name:3-methoxyphenyl benzoate
CAS No:5554-24-5
MF:C14H12O3
MW:228.243284225464
CID:387090
PubChem ID:282883
Update Time:2025-04-19
3-methoxyphenyl benzoate Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-methoxy-, 1-benzoate
- 3-METHOXYPHENYLBENZOATE
- OXYBENZONE
- (3-Methoxyphenyl)-benzoat
- 1-Benzoyloxy-3-hydroxy-2-propanone
- 1-Benzoyloxy-3-hydroxy-aceton
- 1-benzoyloxy-3-hydroxypropan-2-one
- 1-Benzoyloxy-3-hydroxypropanone
- 1-Benzoyloxy-3-methoxy-benzol
- 2-Propanone, 1-(benzoyloxy)-3-hydroxy-
- AGN-PC-000YRT
- Benzoesaeure-< 3-methoxy-phenylester>
- Benzoesaeure-< m-methoxy-phenylester>
- Benzoyl-dioxyaceton
- CTK0J1117
- Resorcinmethyletherbenzoat
- SureCN714123
- 5554-24-5
- (3-methoxyphenyl) benzoate
- RJQSMMZRWQXFTQ-UHFFFAOYSA-N
- 3-methoxyphenyl benzoate
- NSC-136981
- DTXSID50970880
- SCHEMBL411502
- NSC136981
-
- Inchi: 1S/C14H12O3/c1-16-12-8-5-9-13(10-12)17-14(15)11-6-3-2-4-7-11/h2-10H,1H3
- InChI Key: RJQSMMZRWQXFTQ-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)C1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 228.07866
- Monoisotopic Mass: 228.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
3-methoxyphenyl benzoate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
5554-24-5 (3-methoxyphenyl benzoate) Related Products
- 100-09-4(p-Anisic acid)
- 1132-21-4(3,5-Dimethoxybenzoic acid)
- 2471-70-7(6-Methoxy-2-naphthoic acid)
- 35065-12-4(3-(4'-Hydroxy)phenoxybenzoic Acid)
- 3739-38-6(3-Phenoxybenzoic acid)
- 2215-77-2(4-Phenoxybenzoic acid)
- 586-38-9(3-Methoxybenzoic acid)
- 46331-50-4(5-Methoxyisophthalic acid)
- 2215-89-6(4,4'-Oxybis(benzoic Acid))
- 619-86-3(4-Ethoxybenzoic acid)
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